Cas no 51842-72-9 (2-(4-Methoxyphenyl)quinoline-4-carbohydrazide)

2-(4-Methoxyphenyl)quinoline-4-carbohydrazide is a quinoline-derived carbohydrazide compound with potential applications in medicinal chemistry and materials science. Its structure features a methoxyphenyl substituent at the 2-position and a reactive hydrazide group at the 4-position, offering versatility for further functionalization. The compound is of interest due to its potential as a building block for heterocyclic synthesis, particularly in the development of pharmacologically active molecules, such as antimicrobial or antitumor agents. The presence of both electron-donating (methoxy) and electron-withdrawing (carbohydrazide) groups enhances its utility in structure-activity relationship studies. It is typically characterized by HPLC, NMR, and mass spectrometry to ensure purity and structural integrity.

2-(4-Methoxyphenyl)quinoline-4-carbohydrazide structure

51842-72-9 structure

Product Name:2-(4-Methoxyphenyl)quinoline-4-carbohydrazide

CAS No:51842-72-9

MF:C₁₇H₁₅N₃O₂

MW:293.319903612137

MDL:MFCD01993672

CID:1071877

PubChem ID:779370

Update Time:2025-05-21

2-(4-Methoxyphenyl)quinoline-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 2-(4-Methoxyphenyl)quinoline-4-carbohydrazide
- MFCD01993672
- A924223
- LS-01205
- SR-01000206250
- 2-(4-methoxyphenyl) quinoline-4-carbohydrazide
- SB86290
- 51842-77-4
- SR-01000206250-1
- Oprea1_801261
- AKOS003956334
- 51842-72-9
- STK502497
- 2-(4-Methoxyphenyl)quinoline-4-carboxylic acid hydrazide
- 2-(4-methoxy-phenyl)-quinoline-4-carboxylic acid hydrazide
- Cambridge id 5349575
- ALBB-002632
- MDL： MFCD01993672
- Inchi： 1S/C17H15N3O2/c1-22-12-8-6-11(7-9-12)16-10-14(17(21)20-18)13-4-2-3-5-15(13)19-16/h2-10H,18H2,1H3,(H,20,21)
- InChI Key： CGLDASKHZUZDOK-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1)C1C=C(C(NN)=O)C2C=CC=CC=2N=1

Computed Properties

Exact Mass: 293.116426730g/mol
Monoisotopic Mass: 293.116426730g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 382
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 77.2Å²

2-(4-Methoxyphenyl)quinoline-4-carbohydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	014620-250mg	2-(4-Methoxyphenyl)quinoline-4-carboxylic acidhydrazide	51842-72-9		250mg	￡160.00	2022-03-01
Fluorochem	014620-1g	2-(4-Methoxyphenyl)quinoline-4-carboxylic acidhydrazide	51842-72-9		1g	￡372.00	2022-03-01
Fluorochem	014620-2g	2-(4-Methoxyphenyl)quinoline-4-carboxylic acidhydrazide	51842-72-9		2g	￡598.00	2022-03-01
Fluorochem	014620-5g	2-(4-Methoxyphenyl)quinoline-4-carboxylic acidhydrazide	51842-72-9		5g	￡1225.00	2022-03-01
TRC	M010145-100mg	2-(4-Methoxyphenyl)quinoline-4-carbohydrazide	51842-72-9		100mg	$ 185.00	2022-06-04
TRC	M010145-250mg	2-(4-Methoxyphenyl)quinoline-4-carbohydrazide	51842-72-9		250mg	$ 380.00	2022-06-04
TRC	M010145-500mg	2-(4-Methoxyphenyl)quinoline-4-carbohydrazide	51842-72-9		500mg	$ 600.00	2022-06-04
Chemenu	CM114291-1g	2-(4-methoxyphenyl)quinoline-4-carbohydrazide	51842-72-9	95%	1g	$240	2021-08-06
Chemenu	CM114291-5g	2-(4-methoxyphenyl)quinoline-4-carbohydrazide	51842-72-9	95%	5g	$720	2021-08-06
Chemenu	CM114291-10g	2-(4-methoxyphenyl)quinoline-4-carbohydrazide	51842-72-9	95%	10g	$1080	2021-08-06

2-(4-Methoxyphenyl)quinoline-4-carbohydrazide Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
3. An auto-correction laser photoacoustic spectrometer based on 2f/1f wavelength modulation spectroscopy

Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Methoxyphenyl)quinoline-4-carbohydrazide

Comprehensive Overview of 2-(4-Methoxyphenyl)quinoline-4-carbohydrazide (CAS No. 51842-72-9)

2-(4-Methoxyphenyl)quinoline-4-carbohydrazide (CAS No. 51842-72-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline derivative is characterized by its unique molecular structure, combining a methoxyphenyl group with a carbohydrazide functional moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and fluorescent probes.

Recent studies highlight the growing interest in 2-(4-Methoxyphenyl)quinoline-4-carbohydrazide due to its potential applications in drug discovery. Researchers are exploring its role as a chelating agent for metal ions, which could lead to breakthroughs in cancer therapeutics and diagnostic imaging. The compound’s ability to form stable complexes with transition metals aligns with current trends in targeted therapy, a hot topic in precision medicine.

In the realm of materials science, 51842-72-9 is being investigated for its photophysical properties. Its quinoline core exhibits strong fluorescence, making it a candidate for OLEDs (Organic Light-Emitting Diodes) and sensor technologies. This aligns with the surge in demand for energy-efficient displays and environmental sensors, addressing modern concerns about sustainability and green chemistry.

The synthesis of 2-(4-Methoxyphenyl)quinoline-4-carbohydrazide typically involves multi-step organic reactions, including condensation and hydrazide formation. Optimizing these processes is a key focus for chemists aiming to improve yield and purity—critical factors for industrial-scale production. Discussions on platforms like ResearchGate and PubMed often highlight challenges in scaling up such syntheses while maintaining cost efficiency.

From a commercial perspective, CAS No. 51842-72-9 is listed by several chemical suppliers as a high-purity reference standard. Its pricing and availability are frequently searched topics, reflecting its niche but growing market. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with pharmaceutical-grade standards.

Looking ahead, the versatility of 2-(4-Methoxyphenyl)quinoline-4-carbohydrazide positions it as a compound of interest for interdisciplinary research. Whether in medicinal chemistry or advanced materials, its applications continue to expand, driven by innovations in nanotechnology and bioconjugation. As the scientific community prioritizes multifunctional compounds, this molecule’s relevance is poised to grow.